Cas no 2228748-09-0 (3-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-2-hydroxy-2-methylpropanoic acid)

• Product Name: 3-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-2-hydroxy-2-methylpropanoic acid
• CAS No: 2228748-09-0
• MF: C₁₆H₂₃NO₆
• MW: 325.3569252491
• CID: 5829734
• PubChem ID: 165711793
• Update Time: 2025-06-08

3-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-2-hydroxy-2-methylpropanoic acid
• 2228748-09-0
• 3-(5-{[(tert-butoxy)carbonyl]amino}-2-methoxyphenyl)-2-hydroxy-2-methylpropanoic acid
• EN300-1887753

• Inchi： 1S/C16H23NO6/c1-15(2,3)23-14(20)17-11-6-7-12(22-5)10(8-11)9-16(4,21)13(18)19/h6-8,21H,9H2,1-5H3,(H,17,20)(H,18,19)
• InChI Key： BASOEEZFODTKGG-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(C)CC1C(=CC=C(C=1)NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 325.15253745g/mol
• Monoisotopic Mass: 325.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-2-hydroxy-2-methylpropanoic acid

Introduction to 3-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-2-hydroxy-2-methylpropanoic Acid (CAS No. 2228748-09-0)

The compound 3-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-2-hydroxy-2-methylpropanoic acid, identified by its CAS number 2228748-09-0, is a specialized organic molecule with significant applications in the field of pharmaceutical chemistry and biochemical research. This compound belongs to a class of derivatives characterized by the presence of a tert-butoxy carbonyl group and a methoxyphenyl moiety, which contribute to its unique reactivity and utility in synthetic and medicinal chemistry.

Structurally, the molecule consists of a hydroxy-2-methylpropanoic acid backbone, which provides a versatile platform for further functionalization. The combination of these structural features makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. The tert-butoxy carbonyl group is particularly noteworthy, as it serves as an effective protecting group for amino functions, allowing for selective modifications during synthetic pathways.

In recent years, there has been growing interest in this compound due to its potential applications in drug discovery and development. The 5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl substituent imparts specific electronic and steric properties that can influence the binding affinity and selectivity of drug candidates. This has led to its incorporation into various research programs aimed at identifying new pharmacophores for treating a range of diseases.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of peptide mimetics and protease inhibitors. The hydroxy-2-methylpropanoic acid moiety can be exploited to create bioconjugates that mimic natural peptide sequences, which are crucial for modulating biological pathways. Additionally, the presence of the tert-butoxy carbonyl group allows for controlled release of amino functions during biological assays, providing researchers with greater flexibility in studying enzyme kinetics and drug interactions.

Recent studies have highlighted the compound's utility in the development of neuroprotective agents. The methoxyphenyl ring, known for its ability to interact with central nervous system receptors, has been explored as a scaffold for drugs targeting neurodegenerative disorders such as Alzheimer's and Parkinson's disease. Researchers have leveraged the structural features of this compound to design molecules that exhibit enhanced binding affinity to specific neurotransmitter receptors, thereby improving therapeutic efficacy.

The synthesis of this compound involves multi-step organic reactions, often requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and protective group strategies, are employed to construct the desired framework efficiently. The use of high-performance chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are critical in verifying the structural integrity of the final product.

From a commercial perspective, 3-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-2-hydroxy-2-methylpropanoic acid is available from specialized chemical suppliers who prioritize quality control and regulatory compliance. Its increasing demand reflects its importance in academic and industrial research settings. Companies supplying this compound often provide technical support to researchers, offering guidance on optimal usage conditions and potential applications.

The future prospects for this compound are promising, with ongoing research exploring its role in emerging therapeutic areas such as immunomodulation and anti-inflammatory treatments. The ability to modify its structure allows for tailoring properties such as solubility, metabolic stability, and target specificity, making it a versatile tool for medicinal chemists. As computational methods advance, virtual screening approaches are being employed to identify novel derivatives with enhanced pharmacological profiles.

In conclusion, 3-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-2-hydroxy-2-methylpropanoic acid (CAS No. 2228748-09-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and functional versatility make it indispensable in drug discovery efforts aimed at addressing complex diseases. As research continues to uncover new applications for this compound, its importance is expected to grow further within both academic and industrial sectors.